(E)-N-(2-(2-methylthiazol-4-yl)phenyl)-2-(p-tolyl)ethenesulfonamide

• IUPAC Name: (E)-2-(4-methylphenyl)-N-[2-(2-methyl-1,3-thiazol-4-yl)phenyl]ethenesulfonamide
• InChI: InChI=1S/C19H18N2O2S2/c1-14-7-9-16(10-8-14)11-12-25(22,23)21-18-6-4-3-5-17(18)19-13-24-15(2)20-19/h3-13,21H,1-2H3/b12-11+
• InChI Key: ARUUTCSRZNFPRD-VAWYXSNFSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C=CS(=O)(=O)NC2=CC=CC=C2C3=CSC(=N3)C
• Isomeric SMILES: CC1=CC=C(C=C1)/C=C/S(=O)(=O)NC2=CC=CC=C2C3=CSC(=N3)C
• Molecular Formula: C19H18N2O2S2
• Molecular Weight: 370.5 g/mol
• CAS No.: 1799263-03-8

Description

(E)-N-(2-(2-methylthiazol-4-yl)phenyl)-2-(p-tolyl)ethenesulfonamide is a useful research compound. Its molecular formula is C19H18N2O2S2 and its molecular weight is 370.49. The purity is usually 95%.
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Scientific Research Applications

Molecular Synthesis and Structure

The compound has been involved in palladium-copper-catalyzed reactions, such as the synthesis of 4-Methyl-N-[2-(p-tolylsulfanyl)phenyl]benzene­sulfonamide. This process results in molecules that contain three essentially planar parts, namely an aminothiophenol moiety, a toluenesulfone moiety, and a tolyl group, which are approximately orthogonal to each other. This intricate structure is held together by intermolecular N—H⋯O hydrogen bonds forming one-dimensional chains (Banerjee et al., 2000).

Photoluminescence Stability

(E)-2-((3-(ethoxycarbonyl)-5-methyl-4-phenylthiophen-2-yl)amino)-4-oxo-4-(p-tolyl)but-2-enoic acid, a relative compound, was synthesized and used as a building block for organic molecular crystals. These crystals demonstrate highly stable photoluminescence under ambient conditions, a property that has been consistently observed over a decade of exploitation (Zhestkij et al., 2021).

Antimicrobial Properties

A series of new (E)-1-[2-(2-ethylpyridin-4-yl)-4-methylthiazol-5-yl]-3-phenylprop-2-en-1-one derivatives, starting from the antitubercular drug ethionamide, demonstrated promising in vitro antimicrobial activity. Molecular docking studies indicated that these compounds exhibit high binding affinity towards DNA Gyrase and Lumazine Synthase, suggesting their potential in antimicrobial applications (Patil et al., 2020).